Cas no 203797-50-6 (1'-acetylspiro[chroman-2,4'-piperidin]-4-one)

• Product Name: 1'-acetylspiro[chroman-2,4'-piperidin]-4-one
• CAS No: 203797-50-6
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 4634814
• Update Time: 2025-10-25

1'-acetylspiro[chroman-2,4'-piperidin]-4-one Chemical and Physical Properties

Names and Identifiers

• N-ACETYL-4-OXOSPIRO[CHROMANE-2,4-PIPERIDINE]
• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, 1'-acetyl-
• 1'-acetylspiro[chroman-2,4'-piperidin]-4-one

• Inchi： 1S/C15H17NO3/c1-11(17)16-8-6-15(7-9-16)10-13(18)12-4-2-3-5-14(12)19-15/h2-5H,6-10H2,1H3
• InChI Key： WFBMOLVHRVXRNG-UHFFFAOYSA-N
• SMILES： C12(CCN(C(C)=O)CC1)OC1=CC=CC=C1C(=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1

Additional information on 1'-acetylspiro[chroman-2,4'-piperidin]-4-one

Introduction to 1'-acetylspiro[chroman-2,4'-piperidin]-4-one (CAS No. 203797-50-6)

1'-acetylspiro[chroman-2,4'-piperidin]-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique spirocyclic framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 203797-50-6, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1'-acetylspiro[chroman-2,4'-piperidin]-4-one consists of a spirocyclic core formed by the fusion of a chroman ring system and a piperidine moiety. The presence of an acetyl group at the 1' position introduces additional functional diversity, making it a versatile scaffold for chemical modifications and derivatization. This structural feature has been leveraged in recent research to develop novel bioactive molecules with potential therapeutic value.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The combination of a chroman ring, which is often associated with antioxidant and anti-inflammatory properties, and a piperidine ring, which is frequently found in bioactive pharmaceuticals, makes 1'-acetylspiro[chroman-2,4'-piperidin]-4-one a particularly intriguing candidate for further investigation.

One of the most compelling aspects of 1'-acetylspiro[chroman-2,4'-piperidin]-4-one is its potential as a lead compound in the development of new drugs. Researchers have been exploring its derivatives to identify molecules with enhanced pharmacological properties. For instance, modifications at the acetyl group or the piperidine moiety have been shown to modulate biological activity, leading to compounds with improved efficacy and reduced toxicity. These findings highlight the importance of 1'-acetylspiro[chroman-2,4'-piperidin]-4-one as a starting point for drug discovery efforts.

The synthesis of 1'-acetylspiro[chroman-2,4'-piperidin]-4-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control during synthesis to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired structural features efficiently.

Recent studies have also focused on the pharmacological evaluation of 1'-acetylspiro[chroman-2,4'-piperidin]-4-one and its derivatives. Preliminary findings suggest that this compound exhibits promising activities in several disease models. For example, it has shown potential as an antioxidant agent, which could be relevant in conditions involving oxidative stress. Additionally, its ability to interact with specific biological targets has raised interest in its potential as an anti-inflammatory or neuroprotective agent.

The chroman moiety in 1'-acetylspiro[chroman-2,4'-piperidin]-4-one is particularly noteworthy for its biological significance. Chromans are known for their ability to scavenge free radicals and inhibit inflammatory pathways, making them valuable candidates for therapeutic applications. The piperidine ring further contributes to the compound's bioactivity by providing a hydrogen bond acceptor site that can enhance interactions with biological targets.

In conclusion, 1'-acetylspiro[chroman-2,4'-piperidin]-4-one (CAS No. 203797-50-6) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new derivatives and applications, this compound is likely to play an important role in advancing drug discovery efforts across multiple therapeutic areas.